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Compound of Interest

Compound Name:
3-Fluoro-5-(trifluoromethyl)benzoic

acid

Cat. No.: B062376 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Fluoro-5-
(trifluoromethyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Fluoro-5-(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid that serves

as a crucial building block in the synthesis of pharmaceuticals and agrochemicals.[1][2] The

presence of both a fluorine atom and a trifluoromethyl group significantly influences its

physicochemical properties, impacting its reactivity, metabolic stability, and bioavailability in

potential drug candidates.[1] This guide provides a comprehensive overview of the known

physical properties of 3-Fluoro-5-(trifluoromethyl)benzoic acid, supported by detailed

experimental protocols for their determination.

Core Physical Properties
The following table summarizes the key physical and chemical identifiers for 3-Fluoro-5-
(trifluoromethyl)benzoic acid.
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Property Value Source(s)

Molecular Formula C₈H₄F₄O₂ [1][3]

Molecular Weight 208.11 g/mol [1][3][4][5]

CAS Number 161622-05-5 [1][3][5]

Appearance
White to almost white

powder/crystal
[1]

Melting Point 102 - 108 °C [1][5]

Boiling Point 239.6 ± 40.0 °C (Predicted) [6]

Density 1.489 ± 0.06 g/cm³ (Predicted) [6]

pKa 3.43 ± 0.10 (Predicted) [6]

Solubility Soluble in Methanol [6]

Experimental Protocols
This section details standardized methodologies for determining the key physical properties of

3-Fluoro-5-(trifluoromethyl)benzoic acid.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity.

Methodology: Capillary Melting Point Determination[7][8][9][10][11]

Sample Preparation: A small amount of the dry, finely powdered 3-Fluoro-5-
(trifluoromethyl)benzoic acid is packed into a capillary tube, sealed at one end, to a height

of 2-3 mm.[8][9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer's bulb. This assembly is then placed in a melting point apparatus

(e.g., a Thiele tube with paraffin oil or a digital melting point apparatus).[8]
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Heating: The apparatus is heated gradually, with the temperature rise controlled to

approximately 1-2°C per minute as the expected melting point is approached.[10]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting range is reported as T1 - T2.[9]

Confirmation: The procedure should be repeated with a fresh sample to ensure accuracy.[8]

Solubility Determination
Understanding the solubility of a compound in various solvents is fundamental for its

application in synthesis, purification, and formulation.

Methodology: Qualitative Solubility Testing[12][13][14]

Solvent Selection: A range of solvents should be used to classify the compound's solubility. A

typical panel includes water, 5% aqueous sodium bicarbonate (NaHCO₃), 5% aqueous

sodium hydroxide (NaOH), 5% aqueous hydrochloric acid (HCl), and an organic solvent like

diethyl ether or hexane.[12][14]

Procedure:

Add approximately 25 mg of 3-Fluoro-5-(trifluoromethyl)benzoic acid to a small test

tube.

Add 0.75 mL of the chosen solvent in portions, shaking vigorously after each addition.[12]

Observe whether the solid dissolves completely.

Interpretation:

Solubility in water suggests the presence of polar functional groups.

Insolubility in water but solubility in 5% NaOH and 5% NaHCO₃ is characteristic of a

strong organic acid, such as a carboxylic acid.[12]

Solubility in an organic solvent like diethyl ether indicates a degree of nonpolar character.
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pKa Determination
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution.

Methodology: Potentiometric Titration[15][16][17]

Solution Preparation: A standard solution of 3-Fluoro-5-(trifluoromethyl)benzoic acid (e.g.,

1 mM) is prepared in a suitable solvent, often a mixture of water and an organic co-solvent

like methanol if aqueous solubility is low.[16] A standardized solution of a strong base (e.g.,

0.1 M NaOH) is also prepared.[15][16]

Titration: The acid solution is placed in a beaker with a calibrated pH electrode and a

magnetic stirrer. The basic solution is added incrementally from a burette.[16]

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing

the system to equilibrate.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point, which corresponds to the

inflection point of the titration curve.[16][17] For robust results, a minimum of three titrations

should be performed.[16]

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the initial physicochemical

characterization of a novel benzoic acid derivative like 3-Fluoro-5-(trifluoromethyl)benzoic
acid.
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The physical properties of 3-Fluoro-5-(trifluoromethyl)benzoic acid, particularly its acidic

nature and melting point, are well-defined. While experimental data for some properties like

boiling point and density are not readily available, established analytical protocols can be

employed for their determination. A thorough understanding of these physical characteristics is

essential for the effective utilization of this compound in research and development, particularly

in the fields of medicinal chemistry and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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